5-(2-Chloropyridin-4-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-chloropyridin-4-yl)-3-thiophen-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H6ClN3OS/c12-9-5-7(1-3-13-9)11-14-10(15-16-11)8-2-4-17-6-8/h1-6H
• InChI Key: BAUFVLBOALAAGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C2=NC(=NO2)C3=CSC=C3)Cl
• Molecular Formula: C11H6ClN3OS
• Molecular Weight: 263.70 g/mol

Description

5-(2-Chloropyridin-4-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole (CTPO) is a heterocyclic compound that is widely used in scientific research. It is a member of the oxadiazole family and has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. CTPO has been studied for its potential use in drug design and development, as well as its ability to act as a catalyst in various chemical reactions.

Scientific Research Applications

Apoptosis Induction and Anticancer Potential

• Apoptosis Inducer and Anticancer Agent : Zhang et al. (2005) discovered a compound structurally similar to 5-(2-Chloropyridin-4-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole, which acts as an apoptosis inducer and has potential as an anticancer agent. This compound showed effectiveness against breast and colorectal cancer cell lines, with a specific activity against T47D cells, resulting in cell cycle arrest and apoptosis induction (Zhang et al., 2005).

Synthesis and Biological Assessment

• Synthesis and Pharmacological Study : Karpina et al. (2019) conducted research on the synthesis of various acetamides containing a 1,2,4-oxadiazole cycle, including derivatives structurally related to the compound . These compounds were synthesized starting from 2-chloropyridine carboxylic acids and assessed for their pharmacological activity (Karpina et al., 2019).

Antibacterial Activity

• Antibacterial Candidate Drugs : Hu et al. (2005) synthesized novel compounds, including oxadiazoles incorporating a pyridyl triazole ring, similar in structure to the target compound. These demonstrated promising antibacterial activity, suggesting their potential as antibacterial candidate drugs (Hu et al., 2005).

Photoluminescence Properties

• Photoluminescent Material : Bharti et al. (2013) investigated complexes involving derivatives of 1,3,4-oxadiazole, akin to the compound of interest. They found that these complexes exhibit photoluminescence properties, suggesting potential applications in materials science (Bharti et al., 2013).

Cytotoxic Evaluation

• Anticancer Derivatives : Adimule et al. (2014) synthesized novel derivatives of 1,3,4-oxadiazoles, including compounds structurally similar to the target compound, and evaluated their cytotoxic effects on various cancer cell lines. Their findings point towards potential anticancer applications (Adimule et al., 2014).